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Compound of Interest

Compound Name:
4-Bromo-2-

(trifluoromethyl)thiazole

Cat. No.: B168436 Get Quote

An in-depth analysis of 4-Bromo-2-(trifluoromethyl)thiazole reveals its fundamental chemical

properties, crucial for its application in research and development. This technical guide

provides a concise summary of its molecular formula and weight, presented for clarity and ease

of use by researchers, scientists, and professionals in drug development.

Core Molecular Data
The essential physicochemical properties of 4-Bromo-2-(trifluoromethyl)thiazole are

summarized below.

Property Value

Molecular Formula C₄HBrF₃NS[1][2][3][4][5]

Molecular Weight 232.02 g/mol [1][3][4]

This foundational data is critical for any experimental design, synthesis, or analysis involving

this compound.

Logical Relationship of Molecular Properties
The relationship between the compound's name, its elemental composition (formula), and its

calculated mass (molecular weight) is a fundamental concept in chemistry. The following
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diagram illustrates this logical connection for 4-Bromo-2-(trifluoromethyl)thiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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